Cas no 101906-12-1 (N-butyl-3-fluoroaniline)

N-butyl-3-fluoroaniline structure

N-butyl-3-fluoroaniline structure

Product Name:N-butyl-3-fluoroaniline

CAS No:101906-12-1

MF:C₁₀H₁₄FN

MW:167.223266124725

CID:2857916

PubChem ID:28455952

Update Time:2025-04-21

N-butyl-3-fluoroaniline Chemical and Physical Properties

Names and Identifiers

- N-butyl-3-fluoroaniline
- EN300-164955
- 101906-12-1
- AKOS000235273
- Inchi： 1S/C10H14FN/c1-2-3-7-12-10-6-4-5-9(11)8-10/h4-6,8,12H,2-3,7H2,1H3
- InChI Key： QNKWPYNHNNUWQL-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)NCCCC

Computed Properties

Exact Mass: 167.111027613Da
Monoisotopic Mass: 167.111027613Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 12Å²

N-butyl-3-fluoroaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-164955-0.05g	N-butyl-3-fluoroaniline	101906-12-1		0.05g	$612.0	2023-06-07
Enamine	EN300-164955-0.1g	N-butyl-3-fluoroaniline	101906-12-1		0.1g	$640.0	2023-06-07
Enamine	EN300-164955-0.25g	N-butyl-3-fluoroaniline	101906-12-1		0.25g	$670.0	2023-06-07
Enamine	EN300-164955-0.5g	N-butyl-3-fluoroaniline	101906-12-1		0.5g	$699.0	2023-06-07
Enamine	EN300-164955-1.0g	N-butyl-3-fluoroaniline	101906-12-1		1g	$728.0	2023-06-07
Enamine	EN300-164955-2.5g	N-butyl-3-fluoroaniline	101906-12-1		2.5g	$1428.0	2023-06-07
Enamine	EN300-164955-5.0g	N-butyl-3-fluoroaniline	101906-12-1		5g	$2110.0	2023-06-07
Enamine	EN300-164955-10.0g	N-butyl-3-fluoroaniline	101906-12-1		10g	$3131.0	2023-06-07
Enamine	EN300-164955-50mg	N-butyl-3-fluoroaniline	101906-12-1		50mg	$227.0	2023-09-21
Enamine	EN300-164955-100mg	N-butyl-3-fluoroaniline	101906-12-1		100mg	$238.0	2023-09-21

N-butyl-3-fluoroaniline Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
3. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
4. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
5. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331

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